2,5-dimethylbenzyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (2,5-dimethylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C20H20ClN3O3/c1-12-5-6-13(2)15(9-12)11-27-20(25)19-14(3)24(23-22-19)16-7-8-18(26-4)17(21)10-16/h5-10H,11H2,1-4H3
• InChI Key: AVIRBFULPPLUKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)COC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C20H20ClN3O3
• Molecular Weight: 385.8 g/mol

Description

Synthesis Analysis

The synthesis of related 1,2,3-triazole compounds often involves "click chemistry" approaches, utilizing azides and terminal alkynes to efficiently create 1,2,3-triazole rings. For example, an alternative method for synthesizing a related compound, ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate, involved the reaction of ethyl diazoacetate with 4-methoxyaniline derived aryl imines in the presence of a base, leading to fully substituted 1,2,3-triazoles (Chen et al., 2010).

Molecular Structure Analysis

The molecular structure and geometry of similar 1,2,3-triazole compounds have been elucidated using X-ray crystallography and density functional theory (DFT) calculations. For instance, a study on 4-amino-3-(p-chlorophenyl)-5-(p-methoxybenzyl)-4H-1,2,4-triazole revealed its molecular structure through X-ray diffraction and optimized it at the B3LYP/6-31 G(d, p) level using DFT (Șahin et al., 2011).

Chemical Reactions and Properties

1,2,3-Triazole compounds undergo various chemical reactions, including acylation, which has been studied extensively. For example, the acylation of 5-amino-1H-1,2,4-triazoles with methyl chloroformate yielded 1-acyl-5-amino-1,2,4-triazoles, demonstrating the reactivity of these compounds towards functional group modifications (Winkler & Kristinsson, 1983).

Physical Properties Analysis

The physical properties of 1,2,3-triazoles, including melting points, solubility, and crystal structures, are critical for their application in material science and drug design. The crystal structure of a related compound, 4-(4-chlorophenyl)-3-(3-methoxyphenethyl)-1H-1,2,4-triazole-5(4H)-thione, was determined, showing intermolecular hydrogen bonds that contribute to its stability and physical properties (Hanif et al., 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, acid-base behavior, and participation in cycloaddition reactions, define the versatility of 1,2,3-triazoles in synthetic chemistry. For instance, the synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles have been explored, showcasing the chemical manipulability of these compounds (Iddon & Nicholas, 1996).